Cas no 777859-74-2 (methyl 2-bromo-6-(bromomethyl)benzoate)

• Product Name: methyl 2-bromo-6-(bromomethyl)benzoate
• CAS No: 777859-74-2
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• MDL: MFCD18205384
• CID: 2126549
• PubChem ID: 23574705
• Update Time: 2025-04-21

methyl 2-bromo-6-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-6-(bromomethyl)benzoate
• 2-Bromo-6-bromomethyl-benzoic acid methyl ester
• CGB85974
• MFCD18205380
• AB71886
• 2-bromomethyl-6-bromo-benzoic acid methyl ester
• METHYL2-BROMO-6-(BROMOMETHYL)BENZOATE
• SY259372
• AS-39970
• 777859-74-2
• DB-319871
• 2-Bromo-6-bromomethylbenzoic acid methyl ester
• XZFYOUAJBCRNCF-UHFFFAOYSA-N
• 2-BROMO-6-(BROMOMETHYL)BENZOIC ACID METHYL ESTER
• Benzoic acid, 2-bromo-6-(bromomethyl)-, methyl ester
• SCHEMBL4074676
• AKOS024262028
• EN300-814109
• CS-D0427
• 879-060-2

• MDL： MFCD18205384
• Inchi： 1S/C9H8Br2O2/c1-13-9(12)8-6(5-10)3-2-4-7(8)11/h2-4H,5H2,1H3
• InChI Key： XZFYOUAJBCRNCF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CBr)=C1C(=O)OC

Computed Properties

• Exact Mass: 307.88706g/mol
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters